Cas no 18494-63-8 (Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)-)
18494-63-8 structure
Product Name:Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)-
CAS No:18494-63-8
MF:C13H16ClNO
MW:237.725242614746
CID:233234
PubChem ID:245802
Update Time:2025-04-19
Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)-
- azepan-1-yl-(2-chlorophenyl)methanone
- 1-(2-chlorobenzoyl)azepane
- 1-(2-chloro-benzoyl)-azepane
- AC1L6GOZ
- AC1Q5FIM
- azepan-1-yl(2-chlorophenyl)methanone
- CBDivE_012938
- CTK4D8861
- NSC58038
- ST014407
- SureCN3456393
- SCHEMBL3456393
- 18494-63-8
- AKOS000612044
- AB00078961-01
- DTXSID20288909
- NSC-58038
- Cambridge id 5280599
-
- Inchi: 1S/C13H16ClNO/c14-12-8-4-3-7-11(12)13(16)15-9-5-1-2-6-10-15/h3-4,7-8H,1-2,5-6,9-10H2
- InChI Key: SONJOLVUQSJDFQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(N1CCCCCC1)=O
Computed Properties
- Exact Mass: 237.09218
- Monoisotopic Mass: 237.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.164
- Boiling Point: 377.1°Cat760mmHg
- Flash Point: 181.9°C
- Refractive Index: 1.557
- PSA: 20.31
- LogP: 3.29410
Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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